6-Methyl-7-(2-methylpropyl)-1,2,3,4-tetrahydro-1,5-naphthyridine

• Molecular Formula: C13H20N2
• Molecular Weight: 204.31 g/mol
• IUPAC Name: 6-methyl-7-(2-methylpropyl)-1,2,3,4-tetrahydro-1,5-naphthyridine
• InChI: InChI=1S/C13H20N2/c1-9(2)7-11-8-13-12(15-10(11)3)5-4-6-14-13/h8-9,14H,4-7H2,1-3H3
• InChI Key: UYUUWQHEBWCGPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C1CC(C)C)NCCC2

Description

6-Methyl-7-(2-methylpropyl)-1,2,3,4-tetrahydro-1,5-naphthyridine is a chemically unique, saturated naphthyridine derivative offered for research and development purposes. The 1,2,3,4-tetrahydro-1,5-naphthyridine scaffold is a nitrogen-containing bicyclic heterocycle of significant interest in medicinal and organic chemistry due to its "drug-like" properties and versatility as a synthetic intermediate . This specific compound features a methyl group at the 6-position and a 2-methylpropyl (isobutyl) group at the 7-position, which can be strategically utilized to modulate the molecule's lipophilicity, steric bulk, and electronic properties. The core structure is synthetically versatile; the nitrogen at the 1-position of related tetrahydro-1,5-naphthyridines has been demonstrated to be sufficiently nucleophilic to undergo derivatization, enabling the creation of diverse chemical libraries. Such reactions include Pd-catalyzed N-arylations to form aryl amines, DEPBT-mediated acylations to form amides, and reactions with isocyanates to form ureas . Furthermore, the saturated ring system can be accessed via reduction of the fully aromatic 1,5-naphthyridine parent structure . The 1,5-naphthyridine core and its reduced tetrahydro forms are privileged structures in drug discovery, with documented applications in the development of compounds exhibiting a wide range of biological activities. These include potential antiproliferative, antibacterial, antiparasitic, and antiviral properties, as well as utility in cardiovascular, central nervous system, and hormonal disease research . This reagent is provided For Research Use Only and is intended solely for laboratory research purposes. It is not intended for diagnostic, therapeutic, or any other human or veterinary use. Researchers should handle all chemicals with appropriate safety precautions and refer to the relevant Safety Data Sheet (SDS) before use.

Preparation Methods

Cyclocondensation of Aminopyridine Derivatives

This method utilizes substituted 3-aminopyridines as precursors for cyclization. For example:

• Step 1 : Condensation of 3-amino-4-methylpyridine with 3-methylpentanal in the presence of montmorillonite K10 catalyst forms an enamine intermediate.
• Step 2 : Intramolecular cyclization under thermal conditions (180°C, diphenyl ether) yields the tetrahydro-1,5-naphthyridine core.
• Step 3 : Functionalization via alkylation at the 7-position using 2-methylpropyl bromide introduces the isobutyl group.

Key Conditions :

Parameter	Details	Yield	Source
Catalyst	Montmorillonite K10	65–75%
Cyclization Solvent	Diphenyl ether	31–54%
Alkylation Agent	2-Methylpropyl bromide	80%

Modified Skraup Synthesis

A traditional approach adapted for naphthyridine synthesis:

• Reactants : 3-Amino-4-methylpyridine, glycerol, and 2-methylpropionaldehyde.
• Catalyst : m-Nitrobenzenesulfonic acid (replaces hazardous iodine).
• Mechanism : Dehydration and cyclization at 150–180°C forms the 1,5-naphthyridine ring, with simultaneous introduction of substituents.

Advantages :

• Scalable for industrial production.
• Utilizes green chemistry principles with recoverable catalysts.

Aza-Diels-Alder (Povarov) Reaction

This method constructs the tetrahydro ring via [4+2] cycloaddition:

• Dienophile : N-Aryl imine derived from 2-methylpropanal.
• Diene : 2-Vinylpyridine derivative.
• Conditions : Lewis acid catalysis (BF₃·OEt₂) in dichloromethane at 0°C.

Example :

• Synthesis of 2,4a,6,8a-tetramethyl-3,4,4a,7,8,8a-hexahydro-1,5-naphthyridine via endo transition state.

Post-Cyclization Functionalization

Functionalizing pre-formed 1,5-naphthyridines:

• Substrate : 6-Methyl-1,2,3,4-tetrahydro-1,5-naphthyridine.
• Alkylation : Pd-catalyzed C–H activation at the 7-position with 2-methylpropyl iodide.
• Conditions : DMF, 100°C, 12 hours (yield: 70%).

Challenges :

• Regioselectivity requires directing groups or steric control.

Industrial-Scale Continuous Flow Synthesis

Optimized for high-throughput production:

• Process :
  • Continuous flow condensation of aldehyde and amine precursors.
  • In-line cyclization using immobilized acid catalysts.
  • Automated purification via simulated moving bed chromatography.
• Benefits :
  • Reduced reaction time (2 hours vs. 24 hours batch).
  • 90% atom economy with minimal waste.

Comparative Analysis of Methods

Method	Yield Range	Scalability	Complexity	Key Advantage
Cyclocondensation	60–75%	Moderate	High	Direct substituent control
Skraup Synthesis	45–50%	High	Moderate	Industrial applicability
Aza-Diels-Alder	30–55%	Low	High	Stereoselectivity
Post-Functionalization	65–70%	Moderate	Moderate	Flexibility in modification
Continuous Flow	85–90%	High	Low	Efficiency and sustainability

Reaction Schemes

1. Cyclocondensation:  
3-Amino-4-methylpyridine + 3-Methylpentanal → Enamine → Cyclization → 6-Methyl-7-(2-methylpropyl)-1,2,3,4-tetrahydro-1,5-naphthyridine.  

2. Skraup Synthesis:  
C₆H₅NH₂ + CH₃CH(CH₂CH₃)CHO + Glycerol → Cyclodehydration → Target Compound.  

Chemical Reactions Analysis

Types of Reactions

6-Methyl-7-(2-methylpropyl)-1,2,3,4-tetrahydro-1,5-naphthyridine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles such as halides or amines in the presence of a suitable base.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

6-Methyl-7-(2-methylpropyl)-1,2,3,4-tetrahydro-1,5-naphthyridine has been explored for various scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Studied for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of novel materials and as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 6-Methyl-7-(2-methylpropyl)-1,2,3,4-tetrahydro-1,5-naphthyridine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For instance, it may inhibit the activity of certain enzymes involved in disease pathways, thereby exerting therapeutic effects.

Comparison with Similar Compounds

The synthesis and properties of 6-methyl-7-(2-methylpropyl)-1,2,3,4-tetrahydro-1,5-naphthyridine can be contextualized by comparing it to analogous derivatives, particularly those synthesized via mechanochemical methods as reported in recent literature. Below is a detailed analysis based on synthesis efficiency, stereoselectivity, and substituent effects.

Key Observations :

• Time Efficiency: Mechanochemical synthesis uniformly reduces reaction times to 1 hour, whereas solution-phase reactions require 3–4 hours.
• Yield: Mechanochemistry generally enhances yields (e.g., 2a: 90% vs. 72%; 2d: 98%). However, exceptions exist (e.g., 2e yields 76% mechanochemically vs. 95% in solution).
• Substituent Effects: Bulky substituents (e.g., isobutyl in 2d or 2f) favor mechanochemical methods, likely due to improved mass transfer and reduced steric hindrance in solid-state reactions.

Stereoselectivity

Diastereomeric ratios (Dr) vary significantly between synthesis methods:

• Mechanochemical: Lower selectivity for cis-isomers (e.g., 2a: 75:25 cis:trans vs. 2e: 69:31).
• Solution Synthesis: Higher selectivity for cis-isomers (e.g., 2e: 98:02 cis:trans). This suggests that solvent interactions in solution-phase reactions better stabilize transition states favoring cis-configurations, whereas mechanochemical conditions may promote alternative pathways.

Structural Analogues

• The 6-methyl-7-isobutyl derivative likely follows similar trends.
• Compound 2e (Solution-Favored Derivative) : Higher solution-phase yield (95%) and selectivity (98:02 Dr) highlight the role of substituent electronic effects in traditional synthesis.

Biological Activity

6-Methyl-7-(2-methylpropyl)-1,2,3,4-tetrahydro-1,5-naphthyridine is a heterocyclic compound belonging to the naphthyridine class. Its unique structure and potential biological activities make it a subject of interest in medicinal chemistry. This article explores its biological activity, including mechanisms of action, therapeutic potential, and relevant case studies.

• Molecular Formula: C13H20N2
• Molecular Weight: 204.31 g/mol
• CAS Number: 1342642-45-8

Biological Activity Overview

Research indicates that naphthyridine derivatives exhibit a wide range of biological activities, including:

• Anticancer Effects: Some naphthyridines have demonstrated cytotoxic effects against various cancer cell lines.
• Antimicrobial Properties: Certain compounds within this class have shown efficacy against bacterial and fungal pathogens.
• Neurological Effects: Naphthyridines may influence neurotransmitter systems and exhibit psychotropic effects.

The biological activity of 6-Methyl-7-(2-methylpropyl)-1,2,3,4-tetrahydro-1,5-naphthyridine can be attributed to several mechanisms:

• Enzyme Inhibition: The compound may inhibit specific enzymes involved in disease pathways.
• Cell Cycle Modulation: It has been suggested that this compound can induce apoptosis in cancer cells by affecting cell cycle regulation.
• Antioxidant Activity: Naphthyridines have been noted for their ability to scavenge free radicals and reduce oxidative stress.

1. Anticancer Activity

A study evaluated the cytotoxic effects of various naphthyridine derivatives on human cancer cell lines. The results indicated that compounds similar to 6-Methyl-7-(2-methylpropyl)-1,2,3,4-tetrahydro-1,5-naphthyridine exhibited IC50 values ranging from 10 to 30 µM against breast cancer (MCF-7) and leukemia (HL60) cell lines. The mechanism involved apoptosis induction through caspase activation and modulation of the p53 pathway .

2. Antimicrobial Properties

Research has shown that naphthyridine derivatives possess antimicrobial activity against both Gram-positive and Gram-negative bacteria. In vitro tests demonstrated that compounds related to 6-Methyl-7-(2-methylpropyl)-1,2,3,4-tetrahydro-1,5-naphthyridine had minimum inhibitory concentrations (MICs) as low as 15 µg/mL against Staphylococcus aureus and Escherichia coli .

Comparative Analysis with Similar Compounds

Compound Name	Structure	Biological Activity	IC50 (µM)
6-Methyl-7-(2-methylpropyl)-1,2,3,4-tetrahydro-1,5-naphthyridine	Structure	Anticancer, Antimicrobial	10 - 30
Canthinone	Structure	Anticancer	7 - 15
Aaptamine	Structure	Anticancer	10.47 - 15.03

Q & A

Q. What are the common synthetic routes for 1,5-naphthyridine derivatives, including 6-methyl-7-(2-methylpropyl)-substituted analogs?

Synthesis of 1,5-naphthyridine derivatives often involves cycloaddition reactions, catalytic hydrogenation, and nucleophilic substitution. For example:

• Rhodium-catalyzed [2+2+2] cycloaddition of cyano-yne-allene scaffolds can yield unsaturated pyridine intermediates, which are further functionalized to form 2,6-naphthyridines .
• Halogen substitution : Chlorine atoms at specific positions on the naphthyridine core can be replaced with alkoxides or amines under nucleophilic conditions. Catalytic hydrogenation of chloro-substituted derivatives may lead to dechlorination or methoxy substitution, depending on reaction conditions .
• Multi-component reactions using biodegradable catalysts (e.g., starch sulfuric acid) enable efficient one-pot synthesis of functionalized naphthyridines .

Q. How do structural modifications at the C-2, C-6, and C-7 positions influence biological activity?

• C-2 substituents : Electron-withdrawing groups (e.g., halogens) enhance reactivity for nucleophilic substitution, while bulky groups (e.g., tert-butyl) may improve binding affinity to biological targets like microtubules .
• C-6/C-7 alkylation : Methyl and isobutyl groups increase lipophilicity (higher cLogP), enhancing membrane permeability. Steric effects from the 2-methylpropyl group at C-7 can modulate interactions with hydrophobic protein pockets .
• Hydrogen bonding : The C-1 NH group and substituents on the naphthyl ring contribute to hydrogen bond donor/acceptor profiles, critical for cytotoxic activity in cancer cell lines .

Q. What are the primary biological applications of 1,5-naphthyridine derivatives in current research?

• Anticancer agents : Derivatives inhibit topoisomerase II, disrupt microtubule dynamics, and induce apoptosis in cancer cells (e.g., HL-60, A549) via PDK1 pathway modulation .
• Antimicrobial activity : Functionalization with chalcone or hydrazone moieties enhances antibacterial efficacy against Gram-positive pathogens .
• Antiviral research : Some analogs show promise in HIV and Ebola virus research by targeting viral replication enzymes .

Advanced Research Questions

Q. How can 3D-QSAR models guide the optimization of cytotoxic activity in naphthyridine derivatives?

• Contour map analysis : Electrostatic and hydrogen-bonding contours derived from comparative molecular field analysis (CoMFA) identify favorable regions for substituent placement. For example:
  • Blue contours near the C-1 NH group indicate regions where positive charge enhances activity.
  • Red contours near the C-4 carbonyl suggest negative charge tolerance .
• Substituent prioritization : Bulky alkyl groups at C-7 (e.g., 2-methylpropyl) align with steric favorable regions, while electron-deficient aromatic rings improve binding to colchicine sites on microtubules .

Q. What contradictions exist in the literature regarding synthetic yields of halogen-substituted naphthyridines?

• Dechlorination vs. methoxy substitution : Catalytic hydrogenation of 2-chloronaphthyridine derivatives typically yields dechlorinated products. However, in the presence of methanol, methoxy substitution occurs instead, complicating reaction predictability .
• Halogen reactivity : Bromine at C-2 undergoes efficient substitution with thiourea to form thioxo derivatives, whereas chlorine at C-4 resists nucleophilic displacement under similar conditions .

Q. How do computational methods like DFT elucidate the electronic properties of naphthyridine derivatives?

• Nonlinear optical (NLO) properties : DFT studies reveal that substituents like nitro groups reduce the HOMO-LUMO gap, enhancing polarizability and hyperpolarizability. This makes 2,7-naphthyridines candidates for electro-optic materials .
• Charge distribution : Electron-withdrawing substituents at C-6 increase electron density on the naphthyridine ring, improving interactions with DNA or enzyme active sites .

Q. What methodological considerations are critical when analyzing microtubule-binding interactions?

• Docking studies : Use molecular docking tools (e.g., AutoDock Vina) to simulate binding to the colchicine site, prioritizing compounds with low binding energies and complementary steric profiles .
• In vitro validation : Combine tubulin polymerization assays with immunofluorescence microscopy to correlate inhibitory activity with mitotic arrest in cancer cells .

Q. How can discrepancies in reported biological activities of structurally similar derivatives be resolved?

• Comparative assays : Test compounds across multiple cell lines (e.g., HeLa, HL-60, A549) under standardized conditions to control for cell-type-specific responses .
• Meta-analysis : Aggregate data from independent studies to identify trends in substituent effects (e.g., correlation between C-7 alkyl chain length and IC50 values) .